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Compound of Interest

4-(3-Hydroxyphenoxy)benzoic
Compound Name: d
aci

Cat. No.: B1581726

An In-Depth Technical Guide to the Safe Handling of 4-(3-Hydroxyphenoxy)benzoic Acid

Introduction

4-(3-Hydroxyphenoxy)benzoic acid is an aromatic ether and carboxylic acid derivative that
serves as a valuable building block in medicinal chemistry and materials science. Its structural
motifs are pertinent to the development of novel therapeutic agents and functional polymers.
For professionals in research and drug development, understanding its chemical properties
and associated hazards is paramount. Mishandling not only poses a direct risk to laboratory
personnel but can also compromise experimental integrity and reproducibility.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
4-(3-Hydroxyphenoxy)benzoic acid. It is structured from the perspective of a senior
application scientist, moving beyond mere procedural lists to explain the scientific rationale
behind each safety recommendation. The protocols herein are designed as self-validating
systems to foster a proactive safety culture and ensure the well-being of researchers.

Chemical and Physical Identity

Proper identification is the foundational step in chemical safety. Misidentification of isomers,
such as 3-(4-hydroxyphenoxy)benzoic acid, could lead to the misapplication of safety data. The
key identifiers and properties for 4-(3-Hydroxyphenoxy)benzoic acid are summarized below.
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Property Value Source

4-(3-hydroxyphenoxy)benzoic

IUPAC Name acid [1]
CAS Number 56183-35-8 [1]
Molecular Formula C13H1004 [1]
Molecular Weight 230.22 g/mol [1][2]
Physical Form Solid

DEDKCEDXZJIDKZ-
InChl Key [1]
UHFFFAOYSA-N

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 4-(3-Hydroxyphenoxy)benzoic acid is
classified with specific hazards that dictate its handling procedures. The classification is based
on data submitted to the European Chemicals Agency (ECHA).[1]
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GHS Element Classification Rationale and Implication
Indicates that the substance
_ lrialt text may cause less severe
Pictogram S
hazards, such as irritation or
(GHSO07) .
acute toxicity.
Denotes a lower level of
Signal Word Warning hazard severity compared to

"Danger".[1]

Hazard Statements

H302: Harmful if
swallowedH319: Causes

serious eye irritation

H302 signifies that ingestion of
relatively small quantities can
cause significant toxic effects.
[1] This necessitates strict
hygiene measures to prevent
accidental ingestion.[3] H319
indicates a risk of significant,
though reversible, eye damage
upon contact.[1] This makes
mandatory eye protection a

critical control measure.

Precautionary Statements

P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P280: Wear
protective gloves/eye
protection/face
protection.P301+P317: IF
SWALLOWED: Get medical
help.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P337+P317:
If eye irritation persists: Get

medical help.P501: Dispose of

These statements provide the
essential framework for risk
mitigation, covering
prevention, response, and

disposal.[1]
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contents/container to an

approved waste disposal plant.

Toxicological Profile

The toxicological data for 4-(3-Hydroxyphenoxy)benzoic acid is limited, with the GHS
classification being the primary source of hazard information.

o Acute Toxicity: The classification of Acute Toxicity 4 (Oral) and the H302 statement indicate
that the compound is harmful if ingested.[1] While no specific LD50 value is readily available
for this isomer, the classification itself serves as a sufficient warning for stringent handling
protocols.

» Eye Irritation: Classified as Eye Irritant 2, the compound can cause serious irritation upon
direct contact.[1] This is a common hazard for acidic, dusty powders which can cause
mechanical and chemical irritation.

 Skin Irritation: While not officially classified as a skin irritant under GHS for this specific CAS
number, general best practices for handling aromatic carboxylic acids involve avoiding all
skin contact.[4]

o Carcinogenicity & Mutagenicity: There is no data to suggest that this compound is
carcinogenic or mutagenic. For the related compound 4-hydroxybenzoic acid, no component
is identified as a probable, possible, or confirmed human carcinogen by IARC.

Standard Operating Procedure (SOP) for Safe
Handling

A systematic approach is crucial to minimize exposure. The following protocol outlines the
necessary engineering controls, personal protective equipment, and procedural steps for
handling 4-(3-Hydroxyphenoxy)benzoic acid powder.

Engineering Controls

The primary line of defense is to control hazards at the source.
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Fume Hood: All weighing and solution preparation activities must be conducted inside a
certified chemical fume hood.[5] This is crucial to contain the fine powder, preventing
inhalation and contamination of the general lab environment.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.[6]

Personal Protective Equipment (PPE)

PPE serves as the final barrier between the researcher and the chemical.

Eye Protection: Wear chemical safety goggles with side shields conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US) standards.[6] This is non-negotiable due to the H319 "Causes
serious eye irritation” classification.

Hand Protection: Wear chemical-resistant nitrile gloves. Inspect gloves for any signs of
degradation or puncture before each use.[4][7] Use proper glove removal technique to avoid
contaminating your skin.[8]

Body Protection: A full-sleeved laboratory coat is mandatory to protect skin and clothing from
potential contamination.[4][7]

Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory
protection is not required. However, if a significant aerosol or dust is generated, or if
engineering controls fail, a NIOSH/MSHA-approved respirator should be used.[6][8]

Experimental Protocol: Weighing and Solution
Preparation

This protocol is designed to prevent dust generation and cross-contamination.

Preparation: Before bringing the chemical into the fume hood, decontaminate the work
surface and gather all necessary equipment (spatula, weigh boat, receiving flask, solvent,
etc.).

Verify Engineering Controls: Confirm that the fume hood is operational by checking the
airflow monitor. Keep the sash at the lowest practical height.
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e Don PPE: Wear the required PPE as detailed in Section 4.2.

e Handling the Solid:
o Place the stock container of 4-(3-Hydroxyphenoxy)benzoic acid in the fume hood.
o Open the container slowly to avoid creating a plume of dust.

o Use a clean spatula to carefully transfer the desired amount of powder to a weigh boat on
a tared analytical balance. Perform this action gently and close to the balance pan to
minimize dust travel.

o Close the stock container immediately after dispensing.

¢ Solubilization:

o

Carefully transfer the weighed solid into the receiving flask.

[¢]

Use a funnel if the flask opening is narrow.

[e]

Add the desired solvent to the weigh boat to rinse any residual powder into the flask,
ensuring an accurate transfer.

[¢]

Add the remaining solvent to the flask and seal it before agitation or sonication.

e Cleanup and Doffing:

o Wipe down the spatula and work surface with a damp cloth. Dispose of the weigh boat
and cloth in the designated solid chemical waste container.

o Remove gloves and dispose of them, followed by washing hands thoroughly with soap
and water.
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Start: Assemble Equipment

1. Don Required PPE
(Goggles, Lab Coat, Gloves)

i

2. Verify Fume Hood Operation

i

3. Weigh Solid Compound
(Minimize Dust)

i

4. Transfer Solid to Flask

i

5. Add Solvent & Dissolve

i

6. Securely Cap & Label Solution

i

7. Clean Workspace & Equipment

i

8. Doff PPE & Wash Hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling 4-(3-Hydroxyphenoxy)benzoic acid.
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Storage and Incompatibility

Proper storage is essential for maintaining chemical stability and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6][9] The designated storage class is 11 for combustible solids. Keep away from heat and
sources of ignition.

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[9]
Aromatic acids can react exothermically with bases and may be oxidized by strong oxidizing
agents, potentially leading to thermal decomposition.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Spill Response

Prompt and correct action can prevent a minor incident from escalating.

» Assess the Situation: Evaluate the size of the spill. For a small spill (a few grams), laboratory
personnel can manage the cleanup. For a large spill, evacuate the area and contact the
institution's Environmental Health & Safety (EHS) department.

o Alert Personnel: Notify others in the immediate area.

» Control and Contain: Prevent the powder from becoming airborne. Do not use a dry brush for
cleanup.

o Cleanup:

o Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent
aerosolization.[6]

o Carefully sweep the material into a designated chemical waste container.[10]
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o Decontaminate the area with a damp cloth, and dispose of all cleanup materials as
hazardous waste.

e Post-Cleanup: Wash hands thoroughly and report the incident to the laboratory supervisor.

i

Assess Risk:
Is it a minor spill?

No Yes

Evacuate Area
& Call EHS Alert Nearby PersonneD

(Don Appropriate PPE

Gently Cover with
Inert Absorbent
Sweep into Labeled
Waste Container
Decontaminate Area
with a Damp Cloth

Dispose of all materials
as hazardous waste
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Caption: Decision workflow for a solid chemical spill.

First Aid Measures

In the event of exposure, immediate action is required.
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Exposure Route

First Aid Procedure

Source

Eye Contact

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Seek immediate
medical attention from an

ophthalmologist.

[110]

Skin Contact

Remove all contaminated
clothing. Wash the affected
area thoroughly with soap and
water. If irritation develops or
persists, seek medical

attention.

[4119]

Ingestion

Do NOT induce vomiting.
Rinse mouth thoroughly with
water. If the person is
conscious, have them drink
one or two glasses of water.
Call a physician or poison

control center immediately.

[10]

Inhalation

Move the affected person to
fresh air. If breathing is difficult,
provide oxygen. If breathing
has stopped, begin artificial
respiration. Seek medical

attention.

[110]

Waste Disposal

All materials contaminated with 4-(3-Hydroxyphenoxy)benzoic acid, including unused

product, must be treated as hazardous waste.

» Containers: Collect waste in clearly labeled, sealed, and appropriate containers.
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e Regulations: Disposal must be carried out by a licensed waste disposal company in strict
accordance with all federal, state, and local environmental regulations.[6][11] Do not dispose
of down the drain or in general trash.

Conclusion

While 4-(3-Hydroxyphenoxy)benzoic acid presents defined hazards, particularly acute oral
toxicity and serious eye irritation, these risks can be effectively managed through a combination
of robust engineering controls, consistent use of appropriate PPE, and adherence to
systematic handling protocols. By understanding the rationale behind each safety measure,
researchers can foster an environment where scientific advancement and personal safety are
mutually reinforcing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 4-(3-Hydroxyphenoxy)benzoic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581726#safety-and-handling-of-4-3-
hydroxyphenoxy-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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